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For researchers, scientists, and drug development professionals navigating the complexities of

infrared detection, the choice of detector material is paramount. This guide provides a detailed

comparison of two prominent classes of infrared detectors: antimonide-based materials, with a

focus on Indium Antimonide (InSb) as a representative, and the widely-used Mercury Cadmium

Telluride (MCT or HgCdTe).

Executive Summary:

Mercury Cadmium Telluride has long been the dominant technology for high-performance

infrared detection, offering tunable spectral response across a wide range. However,

antimonide-based materials, such as Indium Antimonide, present a compelling alternative,

particularly in the mid-wave infrared (MWIR) spectrum, with advantages in uniformity and cost.

This guide presents a comprehensive analysis of their performance characteristics, supported

by experimental data and detailed methodologies.

Note on Antimony Phosphide (InSbP): While this guide aims to compare Antimony
Phosphide (InSbP) with Mercury Cadmium Telluride (MCT), a comprehensive search of

scientific literature and commercial datasheets did not yield sufficient quantitative performance

data for InSbP infrared detectors. Therefore, to provide a valuable comparison for the

antimonide material family, this guide will focus on the well-characterized and closely related

Indium Antimonide (InSb) as a representative of antimonide-based detectors. The principles

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b147865?utm_src=pdf-interest
https://www.benchchem.com/product/b147865?utm_src=pdf-body
https://www.benchchem.com/product/b147865?utm_src=pdf-body
https://www.benchchem.com/product/b147865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and experimental protocols described are broadly applicable to the characterization of InSbP

and other similar semiconductor materials.

Performance Comparison: InSb vs. MCT
The following tables summarize the key performance metrics for Indium Antimonide (InSb) and

Mercury Cadmium Telluride (MCT) infrared detectors. These values represent typical

performance and can vary based on specific device design, operating temperature, and

manufacturing processes.

Performance Metric
Indium Antimonide

(InSb)

Mercury Cadmium

Telluride

(MCT/HgCdTe)

Notes

Spectral Range 1 - 5.5 µm[1][2]

1 - 25+ µm (Tunable

with Cadmium

composition)[3]

MCT offers greater

flexibility in tailoring

the spectral response.

Peak Wavelength ~5 µm

Dependent on Cd

composition (e.g.,

~4.8 µm for MWIR,

~10 µm for LWIR)

Operating

Temperature

Cryogenic (Typically

77 K)[1]

Cryogenic (77 K for

LWIR) to near room

temperature for some

MWIR devices

MCT technology has

made significant

strides in high-

operating-temperature

(HOT) detectors.
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Key Performance

Parameters
Indium Antimonide (InSb)

Mercury Cadmium Telluride

(MCT/HgCdTe)

Detectivity (D*)
> 1 x 10¹¹ cm·Hz1/2/W (at

peak wavelength, 77 K)[4]

> 1 x 10¹¹ cm·Hz1/2/W (MWIR,

77 K)

Quantum Efficiency (QE)
>80% (with anti-reflection

coating)[5][6]
Typically 60-80%

Noise Equivalent Temperature

Difference (NETD)
< 25 mK[7] < 20 mK

Response Time < 1 µs[8]

Nanoseconds to

microseconds, depending on

the type

Fundamental Operating Principles
Both InSb and MCT detectors are photon detectors, operating on the principle of the internal

photoelectric effect. When a photon with energy greater than the semiconductor's bandgap

energy strikes the detector, it excites an electron from the valence band to the conduction

band, creating an electron-hole pair. These charge carriers are then collected by an applied

electric field, generating a measurable electrical signal.
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Photodetector Operation
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Figure 1: Generalized signaling pathway for a photon detector.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b147865?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Accurate characterization of infrared detector performance is crucial for their application. The

following sections detail the methodologies for measuring key performance parameters.

Detectivity (D*) Measurement
Specific detectivity (D*) is a primary figure of merit, representing the signal-to-noise ratio

normalized to the detector area and noise bandwidth.

Methodology:

Source: A calibrated blackbody radiation source is used, typically chopped at a specific

frequency (e.g., 1 kHz).

Signal Measurement: The infrared radiation from the blackbody is focused onto the detector.

The output signal voltage (Vs) is measured using a lock-in amplifier tuned to the chopping

frequency.

Noise Measurement: The noise voltage (Vn) is measured within a specific bandwidth (Δf),

typically by blocking the radiation source and measuring the RMS noise from the detector.

Calculation: The Noise Equivalent Power (NEP) is first calculated as the incident power that

produces a signal-to-noise ratio of 1. D* is then calculated using the following formula:

D* = (A * Δf)1/2 / NEP

where A is the detector area.
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Detectivity (D*) Measurement Workflow
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Quantum Efficiency (QE) Measurement Workflow

Monochromatic Light Source

Beam Splitter

Reference Detector

Reference Beam

Detector Under Test

Test Beam

Power Meter

Reference Beam

Ammeter

Test Beam

QE Calculation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147865?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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